Cas no 5665-25-8 ( )

• Product Name: &nbsp
• CAS No: 5665-25-8
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 945735
• PubChem ID: 331643
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(7-methoxynaphthalen-2-yl)propanoic acid
• AC1L79I2
• NSC325667
• 5665-25-8
• NSC-325667
• DS-004596
• DTXSID30318069
•  

• Inchi： 1S/C14H14O3/c1-17-13-6-5-11-4-2-10(3-7-14(15)16)8-12(11)9-13/h2,4-6,8-9H,3,7H2,1H3,(H,15,16)
• InChI Key： AZLPGMNLGTWUGQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CC(=CC=2C=1)CCC(=O)O

Computed Properties

• Exact Mass: 230.09432
• Monoisotopic Mass: 230.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.202
• Boiling Point: 417.7°C at 760 mmHg
• Flash Point: 160.7°C
• Refractive Index: 1.611
• PSA: 46.53
• LogP: 2.86560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes